Cas no 94739-52-3 (1-(4-Methylphenyl)butan-2-one)

• Product Name: 1-(4-Methylphenyl)butan-2-one
• CAS No: 94739-52-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5050192
• Update Time: 2025-05-22

1-(4-Methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)butan-2-one
• 1-(4-Methylphenyl)-Butanone
• NE28571
• Z1250132509
• 1-(4-Methylphenyl)butan-2-one

• Inchi： 1S/C11H14O/c1-3-11(12)8-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： BHQNLESEZHPANI-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Methylphenyl)butan-2-one

1-(4-Methylphenyl)butan-2-one: A Comprehensive Overview

CAS No. 94739-52-3, commonly referred to as 1-(4-Methylphenyl)butan-2-one, is a chemical compound that has garnered significant attention in recent years due to its versatile applications and unique properties. This compound, also known as 4-methylacetophenone, belongs to the family of ketones and is widely used in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Its structure consists of a phenyl ring substituted with a methyl group at the para position and a butanone moiety attached to it, making it a valuable intermediate in organic synthesis.

The synthesis of 1-(4-Methylphenyl)butan-2-one typically involves the Friedel-Crafts acylation reaction, where an acetyl group is introduced onto the aromatic ring in the presence of a Lewis acid catalyst. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of solid acid catalysts and microwave-assisted synthesis to enhance yield and reduce reaction time, which aligns with the growing demand for sustainable chemical processes.

In terms of applications, 1-(4-Methylphenyl)butan-2-one serves as an important building block in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic additions and condensations makes it a versatile starting material for drug discovery programs. For example, it has been utilized in the development of antiviral agents targeting hepatitis C virus (HCV) protease inhibitors. Recent studies have demonstrated its potential in generating lead compounds with improved pharmacokinetic profiles, highlighting its significance in medicinal chemistry.

Beyond pharmaceutical applications, CAS No. 94739-52-3 finds utility in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. Its role in creating selective herbicides has been explored extensively, with researchers focusing on optimizing its reactivity to enhance efficacy while minimizing environmental impact. Additionally, its use in fragrance formulations has been documented, leveraging its pleasant aroma to create appealing perfumes and personal care products.

The physical properties of 1-(4-Methylphenyl)butan-2-one are well-documented, with a melting point of approximately -5°C and a boiling point around 160°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various organic reactions. Recent studies have also investigated its stability under different storage conditions, revealing that it remains stable when protected from light and moisture.

In conclusion, CAS No. 94739-52-3, or 1-(4-Methylphenyl)butan-2-one, is a multifaceted compound with a wide range of applications across diverse industries. Its role as an intermediate in organic synthesis continues to be pivotal, driven by ongoing research into more efficient synthetic methods and novel applications. As the demand for sustainable and innovative chemical solutions grows, this compound is expected to remain a key player in both academic research and industrial production.